2-(benzo[d][1,3]dioxol-5-yloxy)-N-(2-((6-(pyridin-2-yl)pyridazin-3-yl)oxy)ethyl)acetamide

• IUPAC Name: 2-(1,3-benzodioxol-5-yloxy)-N-[2-(6-pyridin-2-ylpyridazin-3-yl)oxyethyl]acetamide
• InChI: InChI=1S/C20H18N4O5/c25-19(12-27-14-4-6-17-18(11-14)29-13-28-17)22-9-10-26-20-7-5-16(23-24-20)15-3-1-2-8-21-15/h1-8,11H,9-10,12-13H2,(H,22,25)
• InChI Key: CZVOVWZEJVDWND-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)OCC(=O)NCCOC3=NN=C(C=C3)C4=CC=CC=N4
• Molecular Formula: C20H18N4O5
• Molecular Weight: 394.4 g/mol
• CAS No.: 1257553-57-3

Description

2-(benzo[d][1,3]dioxol-5-yloxy)-N-(2-((6-(pyridin-2-yl)pyridazin-3-yl)oxy)ethyl)acetamide is a useful research compound. Its molecular formula is C20H18N4O5 and its molecular weight is 394.387. The purity is usually 95%.
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Scientific Research Applications

Antioxidant Activity

Research into the antioxidant activity of synthesized coumarin derivatives, including structures related to the compound , has shown promising results. These studies have demonstrated the potential of such compounds for scavenging free radicals, indicating their usefulness in combating oxidative stress-related diseases (Kadhum et al., 2011).

Insecticidal Assessment

Innovative heterocycles incorporating a thiadiazole moiety have been assessed for insecticidal properties against agricultural pests such as the cotton leafworm, Spodoptera littoralis. This highlights the compound's potential application in developing new pest control agents (Fadda et al., 2017).

Antiulcer Drugs and H2-Receptor Antagonists

A study focused on the synthesis and evaluation of imidazo[1,2-a]pyridinylalkylbenzoxazole derivatives for their antiulcer activities and as histamine H2-receptor antagonists, offering insights into the therapeutic potential of related compounds in treating gastrointestinal disorders (Katsura et al., 1992).

Antitumor Activity

Research on novel thiophene, pyrimidine, coumarin, pyrazole, and pyridine derivatives, including those related to the specified compound, has shown antitumor activities. These studies suggest the role of such compounds in developing cancer therapies (Albratty et al., 2017).

Antimicrobial Activity

The synthesis of new pyrimidinone and oxazinone derivatives fused with thiophene rings has been explored for antimicrobial applications. This research indicates the compound's potential use in creating effective antimicrobial agents (Hossan et al., 2012).

Mechanism of Action

The mechanism of action of this compound is not known as it is a novel compound with no reported biological activity.

Future Directions

The potential applications of this compound are not known. It could be of interest in various fields such as medicinal chemistry, materials science, or synthetic chemistry, depending on its properties.